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Compound of Interest

Compound Name: 1-Dodecen-3-one

Cat. No.: B3054202

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of
unsaturated ketones utilizing Grignard reagents. Two primary methodologies are covered: the
Weinreb ketone synthesis for a controlled reaction pathway, and the conjugate addition of
Grignard reagents to a,B3-unsaturated carbonyl compounds, a powerful tool for carbon-carbon
bond formation.

Weinreb Ketone Synthesis of Unsaturated Ketones

The Weinreb ketone synthesis is a highly reliable method for the preparation of ketones,
including a,B-unsaturated ketones, from carboxylic acid derivatives. A key feature of this
method is the use of an N-methoxy-N-methylamide (Weinreb amide), which forms a stable
chelated intermediate upon reaction with a Grignard reagent. This stability prevents the
common problem of over-addition to form a tertiary alcohol, thus ensuring a high yield of the
desired ketone.[1]

Signaling Pathway and Mechanism

The reaction proceeds through a nucleophilic acyl substitution mechanism. The Grignard
reagent adds to the carbonyl carbon of the Weinreb amide to form a stable tetrahedral
intermediate. This intermediate is stabilized by chelation of the magnesium atom between the
carbonyl oxygen and the methoxy oxygen. Subsequent acidic workup hydrolyzes this
intermediate to yield the ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 2/2 Tech Support


https://www.benchchem.com/product/b3054202?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Weinreb_ketone_synthesis
https://www.benchchem.com/product/b3054202#grignard-reagent-synthesis-of-unsaturated-ketones
https://www.benchchem.com/product/b3054202#grignard-reagent-synthesis-of-unsaturated-ketones
https://www.benchchem.com/product/b3054202#grignard-reagent-synthesis-of-unsaturated-ketones
https://www.benchchem.com/product/b3054202#grignard-reagent-synthesis-of-unsaturated-ketones
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3054202?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

